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Compound of Interest

Compound Name: Ibuzatrelvir

Cat. No.: B12373962 Get Quote

As an investigational antiviral agent, the proper disposal of Ibuzatrelvir is paramount to ensure

environmental safety and regulatory compliance. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to handle and dispose of

Ibuzatrelvir responsibly.

Ibuzatrelvir, also known as PF-07817883, is an orally bioavailable SARS-CoV-2 main protease

inhibitor.[1][2] According to the available Safety Data Sheet (SDS), Ibuzatrelvir is not classified

as a hazardous substance or mixture.[3] This classification is a key determinant for the

appropriate disposal pathway. While this simplifies disposal to some extent, it does not exempt

laboratories from adhering to established best practices for chemical and pharmaceutical waste

management.

Key Characteristics of Ibuzatrelvir
For safe handling and disposal, it is essential to be aware of the fundamental properties of

Ibuzatrelvir.
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Property Value Source

Chemical Formula C21H30F3N5O5 [3][4]

Molecular Weight 489.49 g/mol [3]

CAS Number 2755812-39-4 [3]

Hazard Classification
Not a hazardous substance or

mixture
[3]

Experimental Protocols for Disposal
The following step-by-step protocols are designed to guide laboratory personnel in the proper

disposal of Ibuzatrelvir. These procedures are based on general guidelines for non-hazardous

pharmaceutical waste and should be adapted to comply with institutional and local regulations.

Protocol 1: Disposal of Solid Ibuzatrelvir Waste

Decontamination of Empty Containers: All empty containers that previously held Ibuzatrelvir
should be triple-rinsed with a suitable solvent (e.g., ethanol or methanol). The rinsate should

be collected and disposed of as chemical waste.

Rendering the Compound Unusable: For residual amounts of solid Ibuzatrelvir, mix the

compound with an inert and non-appealing substance, such as cat litter, sand, or used coffee

grounds.[5][6][7] This step is a precautionary measure to deter accidental ingestion or

diversion.

Packaging for Disposal: Place the mixture into a sealed, leak-proof container. A heavy-duty

plastic bag or a screw-cap container is recommended.[5][6]

Labeling: Clearly label the container as "Non-Hazardous Laboratory Waste" and include the

name "Ibuzatrelvir mixture."

Final Disposal: Dispose of the sealed container in the regular laboratory trash, unless

institutional policy requires incineration for all chemical waste.

Protocol 2: Disposal of Ibuzatrelvir in Solution
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Aqueous Solutions: Small quantities of aqueous solutions containing Ibuzatrelvir may be

permissible for drain disposal depending on local regulations. However, the preferred

method is to collect all aqueous waste containing the compound.

Organic Solvents: Solutions of Ibuzatrelvir in organic solvents must be collected in an

appropriate, labeled, and sealed waste container for hazardous chemical waste. Do not mix

incompatible solvents.

Waste Collection: Collect all solutions in a designated waste container. The container should

be clearly labeled with the contents, including the name "Ibuzatrelvir" and the solvent used.

Arranging for Pickup: Follow your institution's established procedures for chemical waste

pickup and disposal, which typically involves incineration by a licensed waste management

vendor.

Decision-Making for Ibuzatrelvir Disposal
The following flowchart illustrates the logical steps for determining the correct disposal path for

Ibuzatrelvir waste.
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Caption: Workflow for the proper disposal of Ibuzatrelvir waste.

For investigational drugs like Ibuzatrelvir, it is also prudent to consider participation in drug

take-back programs if available, especially for unused or expired materials from clinical trials.[6]

[8] These programs offer a secure and environmentally sound method for the disposal of

pharmaceutical products. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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